N-[2-(2-Fluorophenyl)-5-methylpyrazol-3-yl]prop-2-enamide

• IUPAC Name: N-[2-(2-fluorophenyl)-5-methylpyrazol-3-yl]prop-2-enamide
• InChI: InChI=1S/C13H12FN3O/c1-3-13(18)15-12-8-9(2)16-17(12)11-7-5-4-6-10(11)14/h3-8H,1H2,2H3,(H,15,18)
• InChI Key: JTUIUASFNTYOBB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C=C)C2=CC=CC=C2F
• Molecular Formula: C13H12FN3O
• Molecular Weight: 245.25 g/mol

Description

N-[2-(2-Fluorophenyl)-5-methylpyrazol-3-yl]prop-2-enamide, also known as FMPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. FMPP is a synthetic analog of the natural compound anandamide, which is a neurotransmitter that plays a role in the regulation of pain, mood, and appetite.

Mechanism of Action

The exact mechanism of action of N-[2-(2-Fluorophenyl)-5-methylpyrazol-3-yl]prop-2-enamide is not fully understood, but it is believed to interact with the CB1 receptor in a similar manner to anandamide. N-[2-(2-Fluorophenyl)-5-methylpyrazol-3-yl]prop-2-enamide has been shown to inhibit the breakdown of anandamide, leading to increased levels of the neurotransmitter in the brain. This may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
N-[2-(2-Fluorophenyl)-5-methylpyrazol-3-yl]prop-2-enamide has been shown to have various biochemical and physiological effects, including the regulation of pain, mood, and appetite. It has also been shown to have anti-inflammatory properties and may have potential applications in the treatment of inflammatory conditions.

Advantages and Limitations for Lab Experiments

N-[2-(2-Fluorophenyl)-5-methylpyrazol-3-yl]prop-2-enamide has several advantages for lab experiments, including its synthetic nature, which allows for precise control over its structure and purity. However, N-[2-(2-Fluorophenyl)-5-methylpyrazol-3-yl]prop-2-enamide also has limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of N-[2-(2-Fluorophenyl)-5-methylpyrazol-3-yl]prop-2-enamide, including further research into its potential therapeutic applications, the development of more efficient synthesis methods, and the exploration of its interactions with other neurotransmitter systems. Additionally, the potential use of N-[2-(2-Fluorophenyl)-5-methylpyrazol-3-yl]prop-2-enamide as a tool for studying the endocannabinoid system and its role in various physiological processes should be further explored.

Synthesis Methods

N-[2-(2-Fluorophenyl)-5-methylpyrazol-3-yl]prop-2-enamide can be synthesized through a multistep process involving the reaction of 2-fluorobenzaldehyde with methyl hydrazine, followed by the reaction of the resulting product with acetylacetone. The final step involves the reaction of the resulting product with propargyl bromide to yield N-[2-(2-Fluorophenyl)-5-methylpyrazol-3-yl]prop-2-enamide.

Scientific Research Applications

N-[2-(2-Fluorophenyl)-5-methylpyrazol-3-yl]prop-2-enamide has been studied extensively for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. It has been shown to interact with the endocannabinoid system, specifically the CB1 receptor, which is involved in the regulation of pain, mood, and appetite. N-[2-(2-Fluorophenyl)-5-methylpyrazol-3-yl]prop-2-enamide has also been studied for its potential use as a therapeutic agent for various conditions, including anxiety, depression, and chronic pain.